1-pentyl-1H-pyrrolo[3,2-c]pyridine-2,3-dione

• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 1-pentylpyrrolo[3,2-c]pyridine-2,3-dione
• InChI: InChI=1S/C12H14N2O2/c1-2-3-4-7-14-10-5-6-13-8-9(10)11(15)12(14)16/h5-6,8H,2-4,7H2,1H3
• InChI Key: NSGVTHGXRZDWHR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C2=C(C=NC=C2)C(=O)C1=O

Description

1-pentyl-1H-pyrrolo[3,2-c]pyridine-2,3-dione is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the procedure as described in PREPARATION 1A, and making non-critical variations using 1H-pyrrolo[3,2-c]pyridine-2,3-dione (see Rivalle, C., et al, J. Heterocyclic Chem. (1997), 34:441) to replace 1H-pyrrolo[2,3-b]pyridine, the title compound was obtained (36%): 1H NMR (300 MHz, CDCl3) δ 8.71-8.64 (m, 2H), 6.90 (d, 1H), 3.71 (t, 2H), 1.74-1.62 (m, 2H), 1.41-1.27 (m, 4H), 0.89 (t, 3H); MS (ES+) m/z 219.3 (M+1).